N-(3-methoxybenzyl)-1-(2-oxo-2-(p-tolylamino)ethyl)piperidine-4-carboxamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-1-[2-(4-methylanilino)-2-oxoethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H29N3O3/c1-17-6-8-20(9-7-17)25-22(27)16-26-12-10-19(11-13-26)23(28)24-15-18-4-3-5-21(14-18)29-2/h3-9,14,19H,10-13,15-16H2,1-2H3,(H,24,28)(H,25,27)
• InChI Key: XPCGJENGFJVDNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2CCC(CC2)C(=O)NCC3=CC(=CC=C3)OC
• Molecular Formula: C23H29N3O3
• Molecular Weight: 395.5 g/mol

Description

N-(3-methoxybenzyl)-1-(2-oxo-2-(p-tolylamino)ethyl)piperidine-4-carboxamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is also known as MT-45 and is classified as a synthetic opioid. MT-45 has been found to have a high affinity for the mu-opioid receptor and has been studied for its potential use as a pain reliever.

Scientific Research Applications

Synthesis and Characterization

• N-(3-methoxybenzyl)-1-(2-oxo-2-(p-tolylamino)ethyl)piperidine-4-carboxamide has been involved in the synthesis of novel compounds with potential biological activities. For instance, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from similar compounds have shown anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020).

Potential in Cancer Research

• Some derivatives of N-(3-methoxybenzyl) compounds have shown promising results in cancer research. For instance, cyanoacetamide derivatives exhibited antitumor and antioxidant activities, indicating the potential of these compounds in developing new cancer therapeutics (Bialy & Gouda, 2011).

Application in Neuroscience

• Compounds with a similar structure have been used in the study of the serotonergic neurotransmission system. For example, [18F]p-MPPF, a derivative of N-(3-methoxybenzyl) compounds, has been used to study 5-HT1A receptors in neuroscience research (Plenevaux et al., 2000).

Antimicrobial Applications

• Some piperidine-4-carboxamide derivatives have exhibited antimicrobial activity, indicating their potential use in treating bacterial and fungal infections. This is exemplified by the synthesis of new pyridine derivatives showing variable and modest antimicrobial activity (Patel et al., 2011).

Other Research Areas

• Additional research areas include studying the pharmacokinetics of similar compounds for potential medical imaging applications, as seen in breast cancer imaging studies (John et al., 1999), and the development of light-switchable polymers for biomedical applications (Sobolčiak et al., 2013).